Cas no 679405-98-2 (3(2H)-Pyridazinone, 6-methyl-5-propyl- (9CI))

3(2H)-Pyridazinone, 6-methyl-5-propyl- (9CI) structure
679405-98-2 structure
Product Name:3(2H)-Pyridazinone, 6-methyl-5-propyl- (9CI)
CAS No:679405-98-2
MF:C8H12N2O
MW:152.193681716919
CID:1020067
PubChem ID:21919292
Update Time:2025-04-20

3(2H)-Pyridazinone, 6-methyl-5-propyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone, 6-methyl-5-propyl- (9CI)
    • 6-methyl-5-propyl-pyridazin-3-one
    • AKOS006306313
    • 679405-98-2
    • SCHEMBL4167104
    • 6-Methyl-5-propylpyridazin-3(2H)-one
    • SFUCROHSHVRZQY-UHFFFAOYSA-N
    • Inchi: 1S/C8H12N2O/c1-3-4-7-5-8(11)10-9-6(7)2/h5H,3-4H2,1-2H3,(H,10,11)
    • InChI Key: SFUCROHSHVRZQY-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C(C)=NN1)CCC

Computed Properties

  • Exact Mass: 152.094963011g/mol
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 41.5Ų

3(2H)-Pyridazinone, 6-methyl-5-propyl- (9CI) Related Literature

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.